Cas no 56046-62-9 (Methanesulfonamide,N-[2-[ethyl(3-methyl-4-nitrosophenyl)amino]ethyl]-)

Methanesulfonamide,N-[2-[ethyl(3-methyl-4-nitrosophenyl)amino]ethyl]- structure
56046-62-9 structure
Product Name:Methanesulfonamide,N-[2-[ethyl(3-methyl-4-nitrosophenyl)amino]ethyl]-
CAS No:56046-62-9
MF:C12H19N3O3S
MW:285.36256146431
CID:374697
PubChem ID:41694
Update Time:2025-04-19

Methanesulfonamide,N-[2-[ethyl(3-methyl-4-nitrosophenyl)amino]ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Methanesulfonamide,N-[2-[ethyl(3-methyl-4-nitrosophenyl)amino]ethyl]-
    • N-[2-(N-ethyl-3-methyl-4-nitrosoanilino)ethyl]methanesulfonamide
    • N-[2-[ethyl(3-methyl-4-nitrosophenyl)amino]ethyl]methanesulphonamide
    • 4-Nitroso-N-ethyl-N-(beta-methylsulfonamidoethyl)-m-toluidine
    • HSDB 6170
    • Methanesulfonamide, N-(2-(ethyl(3-methyl-4-nitrosophenyl)amino)ethyl)-
    • N-(2-(Ethyl(3-methyl-4-nitrosophenyl)amino)ethyl)-methanesulfonamide
    • N-(2-(Ethyl(3-methyl-4-nitrosophenyl)amino)ethyl)methanesulphonamide
    • N-(2-(Methylsulfamido)ethyl)-N-ethyl-3-methyl-4-nitrosoaniline
    • N-{2-[ethyl(3-methyl-4-nitrosophenyl)amino]ethyl}methanesulfonamide
    • SCHEMBL6310009
    • AKOS005443060
    • 4-NITROSO-N-ETHYL-N-(.BETA.-METHYLSULFONAMIDOETHYL)-M-TOLUIDINE [HSDB]
    • METHANESULFONAMIDE, N-(2-(N-ETHYL-4-NITROSO-M-TOLUIDINO)ETHYL)-
    • N-(2-(ETHYL(3-METHYL-4-NITROSOPHENYL)AMINO)ETHYL)METHANESULFONAMIDE
    • EINECS 259-958-5
    • 4-NITROSO-N-ETHYL-N-(.BETA.-METHYLSULFONAMIDOETHYL)-M-TOLUIDINE
    • 0EXN6025MX
    • 56046-62-9
    • NS00033448
    • Methanesulfonamide, N-[2-[ethyl(3-methyl-4-nitrosophenyl)amino]ethyl]-
    • DTXSID3042134
    • UNII-0EXN6025MX
    • Q27236687
    • Inchi: 1S/C12H19N3O3S/c1-4-15(8-7-13-19(3,17)18)11-5-6-12(14-16)10(2)9-11/h5-6,9,13H,4,7-8H2,1-3H3
    • InChI Key: XWQURWIJAIIPQP-UHFFFAOYSA-N
    • SMILES: S(C)(NCCN(C1C=CC(=C(C)C=1)N=O)CC)(=O)=O

Computed Properties

  • Exact Mass: 285.11487
  • Monoisotopic Mass: 285.11471265g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 380
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 87.2Ų

Experimental Properties

  • PSA: 78.84
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